N-(4-carbamoylphenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H16FN5O4/c1-26-10-15(19(29)24-13-6-2-11(3-7-13)18(23)28)16-17(26)20(30)27(21(31)25-16)14-8-4-12(22)5-9-14/h2-10H,1H3,(H2,23,28)(H,24,29)(H,25,31)
• InChI Key: LXMQQNRVSWNXIS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C21H16FN5O4
• Molecular Weight: 421.4 g/mol

Description

N-(4-carbamoylphenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C21H16FN5O4 and its molecular weight is 421.388. The purity is usually 95%.
BenchChem offers high-quality N-(4-carbamoylphenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-carbamoylphenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyridonecarboxylic Acids as Antibacterial Agents

Research by Egawa et al. (1984) on pyridonecarboxylic acids, which share a similar pyrimidine core structure, has demonstrated significant antibacterial activity, suggesting that modifications of the pyrimidine ring can lead to compounds with potential as antibacterial drugs (Egawa et al., 1984).

Cyclic N-Acylphosphoramidites in Oligonucleotide Synthesis

The work by Wilk et al. (2000) on cyclic N-acylphosphoramidites, though focusing on a different class of compounds, underscores the importance of pyrimidine derivatives in the synthesis of oligonucleotides, which are crucial for genetic research and therapeutic applications (Wilk et al., 2000).

Isoxazol and Cinchoninic Acid Derivatives as Immunosuppressive Agents

Investigations into isoxazol and cinchoninic acid derivatives by Knecht and Löffler (1998) highlight the role of pyrimidine analogs in modulating immune responses, which could be relevant for designing new immunosuppressive drugs (Knecht & Löffler, 1998).

Anti-Inflammatory and Analgesic Agents

Research by Abu-Hashem et al. (2020) into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products demonstrates the anti-inflammatory and analgesic potential of pyrimidine derivatives, suggesting applications in pain management and inflammation control (Abu-Hashem et al., 2020).

Inhibition of NF-kappaB and AP-1 Gene Expression

The study on the pyrimidine portion of specific inhibitors by Palanki et al. (2000) further supports the therapeutic potential of pyrimidine derivatives in modulating gene expression, which could have implications for treating various diseases related to these transcription factors (Palanki et al., 2000).